Cas no 207131-16-6 (2'-O,4'-C-Methyleneguanosine)

2'-O,4'-C-Methyleneguanosine is a chemically modified nucleoside characterized by a methylene bridge connecting the 2'-O and 4'-C positions of the ribose ring. This structural modification enhances the molecule's stability against enzymatic degradation, particularly from nucleases, making it valuable for applications in oligonucleotide therapeutics and RNA research. The constrained sugar conformation also improves binding affinity and specificity in nucleic acid interactions. Its utility extends to the development of antisense oligonucleotides, siRNA, and other gene-silencing technologies, where increased metabolic stability and target engagement are critical. The compound is synthesized under controlled conditions to ensure high purity and consistency for research and pharmaceutical applications.

2'-O,4'-C-Methyleneguanosine structure

Product Name:2'-O,4'-C-Methyleneguanosine

CAS No:207131-16-6

MF:C₁₁H₁₃N₅O₅

MW:295.25

MDL:MFCD31707476

CID:5037232

PubChem ID:135752493

Update Time:2025-05-22

2'-O,4'-C-Methyleneguanosine Chemical and Physical Properties

Names and Identifiers

- HY-W406070
- F70844
- DA-60164
- CHEMBL3286450
- 207131-16-6
- SCHEMBL27040
- 2-amino-9-[(1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-1H-purin-6-one
- 2-Amino-9-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-1,9-dihydro-6H-purin-6-one
- 2'-O,4'-C-Methyleneguanosine
- CS-0518690
- MDL： MFCD31707476
- Inchi： 1S/C11H13N5O5/c12-10-14-7-4(8(19)15-10)13-3-16(7)9-5-6(18)11(1-17,21-9)2-20-5/h3,5-6,9,17-18H,1-2H2,(H3,12,14,15,19)/t5-,6?,9-,11+/m1/s1
- InChI Key： OZVMOEUWPMYRQU-JOMZBYNFSA-N
- SMILES： [C@]12(O[C@H]([C@@H](C1(O)[H])OC2)N1C2=C(C(=O)N=C(N2)N)N=C1)CO

Computed Properties

Exact Mass: 295.09166853g/mol
Monoisotopic Mass: 295.09166853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 515
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.6
Topological Polar Surface Area: 144Å²

2'-O,4'-C-Methyleneguanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1111720-1g	2'-O,4'-C-Methyleneguanosine	207131-16-6	98%	1g	$600	2023-09-03
eNovation Chemicals LLC	Y1111720-10g	2'-O,4'-C-Methyleneguanosine	207131-16-6	98%	10g	$3000	2023-09-03
eNovation Chemicals LLC	Y1111720-100g	2'-O,4'-C-Methyleneguanosine	207131-16-6	98%	100g	$20000	2023-09-03
Aaron	AR01EGNT-100mg	1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine	207131-16-6	98%	100mg	$54.00	2025-02-13
Aaron	AR01EGNT-250mg	1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine	207131-16-6	98%	250mg	$93.00	2025-02-13
Aaron	AR01EGNT-1g	1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine	207131-16-6	98%	1g	$252.00	2025-02-13
1PlusChem	1P01EGFH-100mg	1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine	207131-16-6	98%	100mg	$158.00	2023-12-19
1PlusChem	1P01EGFH-250mg	1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine	207131-16-6	98%	250mg	$249.00	2023-12-19
1PlusChem	1P01EGFH-1g	1-(2'-O-4-C-Methylene-b-D-ribofuranosyl)guanine	207131-16-6	98%	1g	$492.00	2023-12-19
Ambeed	A1491856-100mg	2-Amino-9-((1S,3R,4R,7S)-7-hydroxy-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-3-yl)-1,9-dihydro-6H-purin-6-one	207131-16-6	98%	100mg	$131.0	2025-02-27

2'-O,4'-C-Methyleneguanosine Related Literature

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Additional information on 2'-O,4'-C-Methyleneguanosine

Introduction to 2'-O,4'-C-Methyleneguanosine (CAS No. 207131-16-6)

2'-O,4'-C-Methyleneguanosine, identified by the CAS registry number 207131-16-6, is a nucleoside analog with a unique chemical structure that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by the presence of a methylene group (-CH₂-) at both the 2' and 4' positions of the ribose sugar moiety, which distinguishes it from its natural counterpart, guanosine. The structural modification introduces intriguing properties that make it a valuable tool in research and potential therapeutic applications.

The synthesis of 2'-O,4'-C-Methyleneguanosine involves advanced organic chemistry techniques, often leveraging protecting group strategies to achieve precise control over the methylene substitutions. Recent advancements in stereochemical control have enabled researchers to synthesize enantiomerically pure samples, which are critical for studying the compound's biological activity and mechanism of action. This compound has been extensively studied for its potential as an antiviral agent, particularly against RNA viruses such as hepatitis C virus (HCV) and Zika virus.

One of the most notable findings in recent studies is the ability of 2'-O,4'-C-Methyleneguanosine to inhibit viral replication by targeting essential enzymes such as RNA-dependent RNA polymerase (RdRP). Preclinical trials have demonstrated promising antiviral activity, suggesting that this compound could serve as a lead molecule for developing novel antiviral therapies. Furthermore, its unique chemical structure allows for potential modifications to enhance bioavailability and reduce off-target effects, making it a versatile candidate for drug development.

In addition to its antiviral properties, 2'-O,4'-C-Methyleneguanosine has shown potential in cancer therapy due to its ability to modulate cellular signaling pathways. Recent research has explored its role in inhibiting oncogenic kinases and inducing apoptosis in cancer cells. These findings highlight the compound's versatility and underscore the need for further investigation into its therapeutic applications.

The structural elucidation and characterization of 2'-O,4'-C-Methyleneguanosine have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided insights into the compound's conformational flexibility and stability under various physiological conditions. Understanding these properties is crucial for optimizing its pharmacokinetics and ensuring its efficacy in vivo.

In conclusion, 2'-O,4'-C-Methyleneguanosine (CAS No. 207131-16-6) represents a promising lead compound with diverse applications in virology and oncology. Its unique chemical structure and potent biological activity make it a focal point for ongoing research efforts aimed at developing innovative therapeutic agents. As advancements in synthetic chemistry and drug delivery systems continue to evolve, the potential for this compound to transition from the laboratory bench to clinical practice grows increasingly likely.